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Compound of Interest

Compound Name: L759633

Cat. No.: B15615758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the cannabinoid receptor 2 (CB2)

selectivity of the compound L759633. It is intended for an audience with a professional

background in pharmacology, drug discovery, and related scientific fields. This document

summarizes key quantitative data, details relevant experimental methodologies, and provides

visual representations of associated signaling pathways and workflows.

Core Data Summary
The selectivity of L759633 for the CB2 receptor over the CB1 receptor has been primarily

characterized through radioligand binding assays and functional assays measuring cyclic AMP

(cAMP) production. The data consistently demonstrates a significant preference for the CB2

receptor.

Table 1: Radioligand Binding Affinity of L759633

Receptor Radioligand Cell Line Ki (nM)
CB2/CB1
Affinity
Ratio

Reference

Human CB1
[3H]-

CP55940
CHO >10,000 163 [1][2]

Human CB2
[3H]-

CP55940
CHO 61.3 [1][2]
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Ki (inhibition constant) is a measure of the binding affinity of a ligand for a receptor. A lower Ki

value indicates a higher binding affinity.

Table 2: Functional Activity of L759633
Assay Receptor Cell Line EC50 (nM)

CB1/CB2
EC50 Ratio

Reference

Forskolin-

Stimulated

cAMP

Production

Human CB1 CHO >10,000 >1000 [2][3]

Forskolin-

Stimulated

cAMP

Production

Human CB2 CHO 8.1 [2][3]

EC50 (half maximal effective concentration) is a measure of the concentration of a drug that

induces a response halfway between the baseline and maximum after a specified exposure

time. A lower EC50 value indicates greater potency.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway associated with CB2 receptor

activation and a generalized workflow for the experimental procedures used to characterize

L759633.
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CB2 Receptor Signaling Pathway
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Caption: CB2 Receptor Gi-Coupled Signaling Pathway.
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Generalized Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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